![molecular formula C10H12BrF B1457084 1-Bromo-4-(tert-butyl)-2-fluorobenzene CAS No. 1369829-80-0](/img/structure/B1457084.png)
1-Bromo-4-(tert-butyl)-2-fluorobenzene
Overview
Description
1-Bromo-4-(tert-butyl)-2-fluorobenzene is a chemical compound used in the synthesis of 4-tert-butyl-phenylboronic acid and 1-deoxy analogs of CP-47,497 and CP-55,940 . It undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°C in various solvents .
Synthesis Analysis
The compound has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents . It has also been used in the synthesis of tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula (CH3)3CC6H4Br . Its molecular weight is 213.11 .Chemical Reactions Analysis
This compound undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°C in various solvents . It was used in the synthesis of 4-tert-butyl-phenylboronic acid, 1-deoxy analogs of CP-47,497 (n = 0 to 7), and 1-deoxy analogs of CP-55,940 (n = 0 to 7) .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a boiling point of 80-81 °C/2 mmHg, a melting point of 13-16 °C, and a density of 1.229 g/mL at 25 °C . Its refractive index is n20/D 1.533 .Scientific Research Applications
Solvent Influence on Lithium-Bromine Exchange
Bailey, Luderer, and Jordan (2006) explored how solvents affect the lithium-bromine exchange reaction of aryl bromides, using 1-bromo-4-tert-butylbenzene as a representative. Their findings highlight the role of solvent composition in determining the reaction's outcome, with certain solvents facilitating nearly quantitative exchange reactions (Bailey, Luderer, & Jordan, 2006).
Synthesis of Sterically Protected Phosphorus Compounds
Toyota et al. (2003) synthesized bulky bromobenzene derivatives, including 1-bromo-4-(tert-butyl)-2-fluorobenzene, to prepare sterically protected diphosphene and fluorenylidenephosphine compounds. This research underscores the importance of electronic effects in chemical synthesis (Toyota, Kawasaki, Nakamura, & Yoshifuji, 2003).
Radiolabeling for 18F-Arylation Reactions
Ermert et al. (2004) compared methods for synthesizing no-carrier-added 1-bromo-4-[18F]fluorobenzene, crucial for 18F-arylation reactions. This research contributes to the development of radiopharmaceuticals and diagnostic agents (Ermert, Hocke, Ludwig, Gail, & Coenen, 2004).
Carbonylative Transformations in Organic Synthesis
Chen, Natte, Neumann, and Wu (2014) systematically studied carbonylative transformations of 1-bromo-2-fluorobenzenes with various nucleophiles. Their work expands the toolbox for synthesizing heterocycles, offering moderate to good yields (Chen, Natte, Neumann, & Wu, 2014).
Mechanism of Action
Target of Action
It’s known that brominated compounds often interact with various biological targets, depending on their specific structure and the biological context .
Mode of Action
1-Bromo-4-(tert-butyl)-2-fluorobenzene undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°C in various solvents . This reaction could potentially lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
It was used in the synthesis of 4-tert-butyl-phenylboronic acid and 1-deoxy analogs of cp-47,497 and cp-55,940 . These compounds could potentially affect various biochemical pathways.
Pharmacokinetics
The compound’s physical properties such as its boiling point (80-81 °c/2 mmhg), melting point (13-16 °c), and density (1229 g/mL at 25 °C) could potentially influence its pharmacokinetic properties .
Result of Action
Its use in the synthesis of other compounds suggests that it could potentially have a variety of effects depending on the specific biological context .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds could potentially influence the action, efficacy, and stability of this compound. For instance, its reactions with n-butyllithium and tert-butyllithium occur at 0°C , suggesting that temperature is an important factor in its reactivity.
Safety and Hazards
Properties
IUPAC Name |
1-bromo-4-tert-butyl-2-fluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrF/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYOOUBIFOOVLMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1369829-80-0 | |
Record name | 1-bromo-4-tert-butyl-2-fluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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